N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C16H24N2O4S/c1-22-15-7-5-13(6-8-15)9-10-17-16(19)14-4-3-11-18(12-14)23(2,20)21/h5-8,14H,3-4,9-12H2,1-2H3,(H,17,19)
• InChI Key: MBVNHCBVUSYVCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2CCCN(C2)S(=O)(=O)C
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide is a complex organic compound with a unique structure that includes a piperidine ring, a methoxyphenyl group, and a methylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide typically involves multiple steps, including the formation of the piperidine ring, the introduction of the methoxyphenyl group, and the addition of the methylsulfonyl group. Common synthetic routes may involve the use of reagents such as piperidine, 4-methoxyphenylacetic acid, and methylsulfonyl chloride. Reaction conditions often include the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity and specificity are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine-3-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)-3-pyrrolidinecarboxamide
• N-[2-(4-methoxyphenyl)ethyl]-1-(methylsulfonyl)-3-azepane carboxamide

Uniqueness

This compound is unique due to its specific combination of functional groups and its potential for diverse applications. Its structural features allow for versatile chemical modifications, making it a valuable compound in various research fields.